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Compound of Interest

Compound Name:
Methyl 5-aminonicotinate

hydrochloride

CAS No.: 1182721-48-7

Cat. No.: B1530798

Get Quote

High-Purity Scaffold for Medicinal Chemistry & Lead Optimization[1]

Introduction & Scaffold Analysis
Methyl 5-aminonicotinate hydrochloride (CAS: 36052-25-2 (free base); HCl salt analogues)

is a "privileged scaffold" in drug discovery, particularly within kinase inhibitor and GPCR ligand

development.[1]

Structurally, it presents a trifunctional core:

5-Amino Group: An electron-deficient primary amine positioned meta to the pyridine nitrogen.

[1] Its reduced nucleophilicity (compared to aniline) requires tailored coupling protocols.

3-Methoxycarbonyl Group: An ester handle allowing for orthogonal diversification (hydrolysis

to acid, reduction to alcohol/aldehyde).[1]

Pyridine Nitrogen: Provides solubility modulation and hydrogen-bond acceptor capability,

critical for binding affinity in active pockets.[1]
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Key Application Areas:

Kinase Inhibitors: Precursor for 3,5-disubstituted pyridine cores (e.g., p38 MAPK, VEGFR

inhibitors).[1]

Heterocyclic Fusion: Starting material for synthesizing 1,x-naphthyridines and pyrido[3,4-

d]pyrimidines.[1]

Critical Handling & Stability (MSDS Highlights)
The hydrochloride salt form imparts stability but introduces acidity and hygroscopicity.

Property Specification / Note

Appearance Off-white to pale yellow crystalline solid.[1]

Solubility
High in Water, DMSO, Methanol. Low in DCM,

Toluene (unless neutralized).

pKa (est)
~3.5 (Pyridine N), ~2.0 (5-NH2, highly

deactivated).[1]

Hygroscopicity Moderate.[1] Store in a desiccator at 2–8°C.

Stability Stable under N₂. Avoid strong oxidizing agents.

Core Directive:Always neutralize the HCl salt before using the amine as a nucleophile in non-

aqueous organic synthesis. Failure to free-base effectively is the #1 cause of low yields in

amide couplings.[1]

Reaction Protocol A: Chemoselective N-Acylation
Objective: Synthesize amide derivatives while preserving the ester group. Challenge: The 5-

amino group is deactivated by the electron-withdrawing ester and the pyridine ring.[1] Standard

EDC/NHS coupling often fails. Solution: Use of Acid Chlorides with a non-nucleophilic base or

high-activity coupling agents like HATU.[1]
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Method A1: Acid Chloride Route (Recommended for
Scale-up)[1]
Reagents:

Methyl 5-aminonicotinate HCl (1.0 equiv)[1]

Acid Chloride (R-COCl) (1.1 equiv)[1]

Triethylamine (TEA) or DIPEA (3.0 equiv) — Extra equiv needed to neutralize HCl salt.

Dichloromethane (DCM) (anhydrous)

Step-by-Step Protocol:

Free-Basing (In-situ): Charge a flame-dried RBF with Methyl 5-aminonicotinate HCl (1.0 eq)

and anhydrous DCM (0.2 M concentration).

Neutralization: Cool to 0°C. Dropwise add TEA (3.0 eq). Stir for 15 min until the solid

dissolves or forms a fine suspension of TEA·HCl.

Acylation: Add the Acid Chloride (1.1 eq) dropwise over 10 mins.

Note: If the acid chloride is solid, dissolve in minimal DCM first.

Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC

(5% MeOH in DCM) or LC-MS.[1]

Quench: Add sat. NaHCO₃ solution.

Workup: Extract with DCM (3x). Wash organics with Brine. Dry over Na₂SO₄.[2]

Purification: Flash column chromatography (Hexane/EtOAc gradient).

Method A2: HATU-Mediated Coupling (For Precious
Acids)
Use this when the acid chloride is unstable or not commercially available.[1]
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Dissolve Carboxylic Acid (1.1 eq) in DMF.

Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 10 min to activate ester.

Add Methyl 5-aminonicotinate HCl (1.0 eq).

Stir at 50°C for 4–6 hours. Heat is often required due to the low nucleophilicity of the

aminopyridine.

Protocol B: Palladium-Catalyzed Buchwald-Hartwig
Amination
Objective: N-Arylation to form bi-aryl amine structures.[1] Scientific Logic: The deactivated

amine makes it a poor nucleophile for SNAr. Pd-catalysis is required.[1][3] Ligand selection is

critical; BrettPhos or XPhos are preferred for electron-deficient amines.[1]

Reagents:

Methyl 5-aminonicotinate HCl (1.0 equiv)[1]

Aryl Bromide/Iodide (1.0 equiv)

Catalyst: Pd₂(dba)₃ (0.02 equiv) or Pd(OAc)₂

Ligand: BrettPhos or XPhos (0.04 equiv)

Base: Cs₂CO₃ (3.0 equiv) — Must be anhydrous.

Solvent: 1,4-Dioxane or Toluene (degassed).[1]

Workflow:

Pre-complexation: In a glovebox or under Argon, mix Pd source and Ligand in the solvent

and stir for 5 min.

Substrate Addition: Add Methyl 5-aminonicotinate HCl, Aryl Halide, and Cs₂CO₃.

De-gassing: Sparge with Argon for 5 mins. Seal the vial.
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Heating: Heat to 100°C for 12–18 hours.

Filtration: Filter through a Celite pad to remove Pd black.

Analysis: The product will be the secondary amine.

Visualization: Reactivity & Workflow
Diagram 1: Synthetic Divergence from Methyl 5-
Aminonicotinate
This flowchart illustrates the decision logic for processing this scaffold based on target

functionalization.
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Caption: Strategic functionalization pathways. Neutralization is the obligate first step for N-

functionalization.

Analytical Data & Troubleshooting
Expected Analytical Profile (Free Base):

1H NMR (DMSO-d6):

δ 8.5–8.6 (d, 1H, H-6, α-to-N)[1]

δ 8.2 (d, 1H, H-2, between N and ester)[1]
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δ 7.4 (dd, 1H, H-4)[1]

δ 5.8–6.0 (br s, 2H, NH₂ — Chemical shift varies with concentration)

δ 3.85 (s, 3H, OMe)

Troubleshooting Table:

Issue Probable Cause Corrective Action

Low Yield (Amide Coupling)
Incomplete neutralization of

HCl salt.

Ensure 3.0+ equiv of base is

used. Check pH > 8 before

adding electrophile.

No Reaction (Buchwald)
Catalyst poisoning by free

amine or pyridine N.

Switch to BrettPhos

precatalyst (G3). Increase

temp to 110°C. Ensure O₂

exclusion.

Hydrolysis of Ester
Adventitious water during

coupling.

Use anhydrous solvents.[4]

Avoid hydroxide bases

(NaOH/KOH) during

neutralization; use mild

carbonates or tertiary amines.

Solubility Issues Zwitterionic nature of product.

If hydrolyzing to acid, adjust

pH to isoelectric point (~4.5) to

precipitate, or use ion-

exchange resin.[1]

References
National Center for Biotechnology Information (2023).PubChem Compound Summary for

CID 12457877, Methyl 5-aminonicotinate.[1] Retrieved from [Link]

Surry, D. S., & Buchwald, S. L. (2008).Biaryl Phosphane Ligands in Palladium-Catalyzed

Amination.[1] Angewandte Chemie International Edition. (General protocol for deactivated

amines).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.alchempharmtech.com/product/36052-25-2-2/
https://www.researchgate.net/post/What_should_i_reconsider_in_my_experiment_for_acyl_chloride_to_be_formed
https://www.alchempharmtech.com/product/36052-25-2-2/
https://www.alchempharmtech.com/product/36052-25-2-2/
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-5-aminonicotinate
https://www.alchempharmtech.com/product/36052-25-2-2/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1530798?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Common Organic Chemistry.Amide Coupling Protocols: Acid Chlorides. Retrieved from [Link]

Bortoluzzi, M., et al. (2015).MoCl5 as an effective chlorinating agent towards α-amino acids.

[1][5] Dalton Transactions. (Context on amino-acid chloride handling). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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